4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one

• IUPAC Name: 4-[2-(2-fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one
• InChI: InChI=1S/C18H18FN3O3/c1-13(25-15-7-3-2-6-14(15)19)18(24)21-10-11-22(17(23)12-21)16-8-4-5-9-20-16/h2-9,13H,10-12H2,1H3
• InChI Key: IJGAWTORJPKAHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(C(=O)C1)C2=CC=CC=N2)OC3=CC=CC=C3F
• Molecular Formula: C18H18FN3O3
• Molecular Weight: 343.4 g/mol

Description

4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one, also known as FPP, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. FPP belongs to the class of drugs known as piperazine derivatives, which have been shown to have a wide range of pharmacological activities.

Mechanism of Action

The exact mechanism of action of 4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one is not fully understood, but it is thought to act as a partial agonist at the dopamine D2 and serotonin 5-HT1A receptors. It has also been shown to modulate the activity of the glutamate system, which is involved in learning and memory processes.
Biochemical and Physiological Effects:
4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in mood regulation. 4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one has also been shown to increase the activity of the glutamate system, which is involved in learning and memory processes.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one in lab experiments is its specificity for the dopamine D2 and serotonin 5-HT1A receptors. This allows researchers to selectively target these receptors and study their effects on various physiological processes. However, one limitation of using 4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one is its relatively low potency compared to other drugs that target the same receptors.

Future Directions

There are several future directions for research involving 4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a treatment for addiction, as it has been shown to modulate the activity of the dopamine system, which is involved in reward processing. Additionally, further research is needed to fully understand the mechanism of action of 4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one and its effects on various physiological processes.

Synthesis Methods

4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one can be synthesized through a multistep process involving the reaction of 2-fluorophenol with 2-bromo-1-(4-pyridyl)piperazine, followed by acylation with 2-bromoacetyl chloride and subsequent reduction with sodium borohydride. The final product is obtained through crystallization and purification.

Scientific Research Applications

4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one has been the subject of numerous studies due to its potential as a therapeutic agent. It has been shown to have a variety of pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects. 4-[2-(2-Fluorophenoxy)propanoyl]-1-pyridin-2-ylpiperazin-2-one has also been investigated for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.